Cas no 2228731-37-9 (5-(1-azido-2-hydroxyethyl)-2-methylphenol)

• Product Name: 5-(1-azido-2-hydroxyethyl)-2-methylphenol
• CAS No: 2228731-37-9
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6568346
• PubChem ID: 165670949
• Update Time: 2025-05-19

5-(1-azido-2-hydroxyethyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-azido-2-hydroxyethyl)-2-methylphenol
• 2228731-37-9
• EN300-1798272

• Inchi： 1S/C9H11N3O2/c1-6-2-3-7(4-9(6)14)8(5-13)11-12-10/h2-4,8,13-14H,5H2,1H3
• InChI Key： BDZPLHQIQYMFSR-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC(C)=C(C=1)O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.8Ų

Additional information on 5-(1-azido-2-hydroxyethyl)-2-methylphenol

5-(1-Azido-2-hydroxyethyl)-2-methylphenol (CAS No. 2228731-37-9): A Versatile Chemical Building Block for Modern Applications

5-(1-Azido-2-hydroxyethyl)-2-methylphenol (CAS No. 2228731-37-9) is an emerging specialty chemical compound that has garnered significant attention in pharmaceutical research, material science, and bioconjugation applications. This phenol derivative, characterized by its unique azido functional group and hydroxyethyl side chain, serves as a valuable intermediate in click chemistry reactions and polymer modification processes.

The molecular structure of 5-(1-azido-2-hydroxyethyl)-2-methylphenol combines three reactive moieties: an aromatic phenol ring, a secondary alcohol, and an azide group. This trifunctional architecture enables diverse chemical transformations, making it particularly useful in drug discovery platforms and biomaterials engineering. Recent studies highlight its growing importance in developing targeted drug delivery systems, where the azido-hydroxyethyl phenol moiety facilitates precise molecular conjugation.

In pharmaceutical applications, researchers are exploring CAS 2228731-37-9 as a key building block for PROTAC (Proteolysis Targeting Chimeras) molecules. The compound's phenolic hydroxyl group allows for easy derivatization, while the azide functionality enables efficient bioconjugation through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This dual reactivity aligns perfectly with current trends in modular drug design and combinatorial chemistry approaches.

Material scientists have identified 5-(1-azido-2-hydroxyethyl)-2-methylphenol as a promising modifier for polymer surfaces. The compound can be grafted onto various substrates to introduce clickable azide groups, enabling subsequent functionalization with biomolecules or other desired moieties. This application is particularly relevant in developing smart coatings and bioactive materials for medical devices.

The synthesis and handling of azido-containing compounds like 2228731-37-9 require specialized expertise due to the unique reactivity of the azide group. Modern synthetic protocols emphasize safety considerations while optimizing yield and purity. Analytical characterization typically involves advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the structure and assess compound quality.

From a commercial perspective, the demand for 5-(1-azido-2-hydroxyethyl)-2-methylphenol has been steadily increasing, particularly from contract research organizations and academic laboratories engaged in bioconjugation studies. Suppliers are responding by developing scalable production methods and improved purification processes to meet the growing needs of the research community.

Environmental and regulatory aspects of CAS 2228731-37-9 are currently under evaluation as part of broader assessments of azido compounds. While not classified as hazardous under current regulations, proper handling procedures are recommended due to the compound's reactive functional groups. Researchers are advised to consult material safety data sheets and follow institutional guidelines when working with this chemical.

Future research directions for 5-(1-azido-2-hydroxyethyl)-2-methylphenol include exploring its potential in bioorthogonal chemistry applications and as a precursor for novel photocrosslinkable materials. The compound's versatility positions it as an important tool in the ongoing development of advanced therapeutic agents and functional materials.

For researchers seeking alternatives to traditional conjugation methods, azido-hydroxyethyl phenol derivatives like 2228731-37-9 offer distinct advantages in terms of reaction efficiency and product stability. The compound's compatibility with aqueous conditions makes it particularly valuable for biological applications where maintaining physiological conditions is crucial.

As the field of click chemistry continues to expand, specialized intermediates such as 5-(1-azido-2-hydroxyethyl)-2-methylphenol are expected to play increasingly important roles. The compound's unique combination of aromatic and aliphatic reactivity provides synthetic chemists with valuable opportunities to create complex molecular architectures with precision and efficiency.